Cas no 1397001-17-0 (3-Hydroxy-2-(2-isobutoxy-benzoylamino)-propionic acid)

1397001-17-0 structure
Product name:3-Hydroxy-2-(2-isobutoxy-benzoylamino)-propionic acid
3-Hydroxy-2-(2-isobutoxy-benzoylamino)-propionic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Hydroxy-2-(2-isobutoxy-benzoylamino)-propionic acid
- AKOS000301233
- Oprea1_731018
- (2-Isobutoxybenzoyl)serine
- HMS2410P10
- 3-Hydroxy-2-(2-isobutoxy-benzoylamino)propionic acid
- 3-hydroxy-2-{[2-(2-methylpropoxy)phenyl]formamido}propanoic acid
- SR-01000316045
- CHEMBL1867423
- 1397001-17-0
- Oprea1_600317
- 3-hydroxy-2-[[2-(2-methylpropoxy)benzoyl]amino]propanoic acid
- SMR000123451
- 3-Hydroxy-2-(2-isobutoxybenzamido)propanoicacid
- MLS000122824
- HMS1704D20
- SR-01000316045-1
- CS-0337404
- 3-Hydroxy-2-(2-isobutoxybenzamido)propanoic acid
- AKOS024302466
-
- MDL: MFCD00699862
- Inchi: InChI=1S/C14H19NO5/c1-9(2)8-20-12-6-4-3-5-10(12)13(17)15-11(7-16)14(18)19/h3-6,9,11,16H,7-8H2,1-2H3,(H,15,17)(H,18,19)
- InChI Key: ANAOXQPNAIEGRU-UHFFFAOYSA-N
- SMILES: CC(COC1=CC=CC=C1C(NC(C(O)=O)CO)=O)C
Computed Properties
- Exact Mass: 281.12632271Da
- Monoisotopic Mass: 281.12632271Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 332
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 95.9Ų
- XLogP3: 1.4
3-Hydroxy-2-(2-isobutoxy-benzoylamino)-propionic acid Related Literature
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Kinga Suwinska,Anthony W. Coleman CrystEngComm, 2008,10, 1302-1304
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S. Markarian,Kh. Nerkararyan,W. Fawcett Phys. Chem. Chem. Phys., 2002,4, 1-3
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N. N. Bhuvan Kumar,Manab Chakravarty,K. C. Kumara Swamy New J. Chem., 2006,30, 1614-1620
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Sushil Sharma,Zimu Wei,Ferdinand C. Grozema,Sanchita Sengupta Phys. Chem. Chem. Phys., 2020,22, 25514-25521
-
Dipendu Mandal,Pranab Deb,Bijan Mondal,Arunabha Thakur,Joseph Ponniah S,Sundargopal Ghosh RSC Adv., 2013,3, 18614-18625
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